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Compound of Interest

Compound Name:
2-(2-methoxyphenoxy)-N-

methylethanamine

CAS No.: 72955-82-9

Cat. No.: B1309681

Get Quote

Introduction
2-(2-methoxyphenoxy)-N-methylethanamine, also known by its synonym

Methoxyphenamine, is a phenoxyethylamine derivative with a versatile chemical structure,

making it a compound of interest in pharmaceutical research and development.[1] Its structure,

featuring a methoxyphenyl group, an ether linkage, and an N-methylated ethylamine moiety,

serves as a valuable scaffold for developing new molecules with potential biological activities.

[1] Accurate and precise quantification of this analyte is critical for a range of applications,

including pharmacokinetic studies, quality control of pharmaceutical formulations, and

metabolism studies in biological matrices.

This application note provides a comprehensive guide to the primary analytical techniques for

the quantification of 2-(2-methoxyphenoxy)-N-methylethanamine: High-Performance Liquid

Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocols herein are designed

for researchers, scientists, and drug development professionals, offering detailed, step-by-step

methodologies grounded in established scientific principles.
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Physicochemical Properties of the Analyte
A thorough understanding of the analyte's physicochemical properties is fundamental to

developing robust analytical methods.

Property Value Reference

IUPAC Name
2-(2-methoxyphenoxy)-N-

methylethanamine
[1]

Synonyms

Methoxyphenamine, 1-(2-

Methylaminoethoxy)-2-

methoxybenzene

[1]

CAS Number 72955-82-9 [2]

Molecular Formula C₁₀H₁₅NO₂ [1][2]

Molar Mass 181.23 g/mol [1]

Boiling Point 267.5°C at 760 mmHg [1]

Density 1.01 g/cm³ [1]

General Analytical Workflow
The quantification of 2-(2-methoxyphenoxy)-N-methylethanamine from any matrix follows a

structured workflow. This process ensures that the final data is reliable, reproducible, and

accurate. The general steps include sample collection, rigorous sample preparation to isolate

the analyte and remove interfering substances, instrumental analysis for separation and

detection, and finally, data processing to yield a quantitative result.
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(e.g., Plasma, Urine, Formulation)
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(Extraction / Clean-up)
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Final Report & Validation
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Caption: General workflow for analyte quantification.

Sample Preparation: The Foundation of Accurate
Analysis
Sample preparation is arguably the most critical step in the analytical workflow, as it directly

impacts the accuracy, precision, and sensitivity of the quantification.[3] The primary goal is to

extract the analyte from the sample matrix while removing components that could interfere with

the analysis.[3]

Protein Precipitation (PPT)
For biological samples like plasma or serum, protein precipitation is a common and

straightforward technique to remove the heavy protein load.[3]
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Principle: A water-miscible organic solvent, typically acetonitrile, is added in excess to the

sample. This disrupts the solvation of proteins, causing them to precipitate out of the

solution. The analyte, being soluble in the resulting supernatant, is then separated by

centrifugation or filtration.

Protocol for Plasma/Serum:

Pipette 100 µL of plasma or serum into a microcentrifuge tube.

Add 300 µL of ice-cold acetonitrile containing the internal standard.

Vortex vigorously for 1 minute to ensure thorough mixing and protein denaturation.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully collect the supernatant and transfer it to a new tube for analysis or further

processing (e.g., evaporation and reconstitution).

Liquid-Liquid Extraction (LLE)
LLE is a classic and effective technique for isolating analytes based on their differential

solubility in two immiscible liquid phases.[3] It is particularly useful for cleaning up complex

matrices like urine.

Principle: The analyte is partitioned from an aqueous sample into an immiscible organic

solvent. By adjusting the pH of the aqueous phase, the charge state of the amine group on

2-(2-methoxyphenoxy)-N-methylethanamine can be manipulated to enhance its extraction

into the organic phase. At a basic pH, the amine is deprotonated and becomes more

nonpolar, favoring extraction into an organic solvent.

Protocol for Urine (adapted from doping control methods[4]):

Take 5 mL of the urine specimen in a screw-cap tube.

Add an appropriate internal standard.

Adjust the sample to pH 14 using a suitable base (e.g., 5M NaOH) to deprotonate the

amine.
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Add 2 mL of an immiscible organic solvent such as tert-butyl methyl ether.

Cap the tube and vortex or mechanically shake for 15 minutes.

Centrifuge at 3,000 x g for 5 minutes to separate the layers.

Carefully transfer the upper organic layer to a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in a suitable solvent (e.g., 100 µL of mobile phase for LC or ethyl

acetate for GC) for injection.
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Caption: Liquid-Liquid Extraction (LLE) workflow.
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High-Performance Liquid Chromatography (HPLC-
UV)
HPLC is a robust and widely used technique for the quantification of pharmaceutical

compounds.[1] A reversed-phase method is typically suitable for a molecule like 2-(2-
methoxyphenoxy)-N-methylethanamine.

Causality of Method Choices:

Column: A C18 or C8 column is selected because its nonpolar stationary phase effectively

retains the moderately nonpolar analyte from the polar mobile phase.[1]

Mobile Phase: A mixture of an organic solvent (acetonitrile or methanol) and a buffered

aqueous phase is used. The buffer controls the pH, ensuring consistent ionization state of

the analyte's amine group, which leads to reproducible retention times. The organic

solvent is the strong eluent, and its proportion is optimized to achieve a good retention

time and separation from impurities.

Detector: UV detection is suitable as the phenyl ring in the molecule absorbs UV light. A

wavelength around 258 nm can be a good starting point for method development.[5]

Protocol: HPLC-UV Analysis
Instrumentation:

HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis

detector.

Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

Mobile Phase A: 20 mM Ammonium Acetate in water, pH adjusted to 4.5 with acetic acid.

Mobile Phase B: Acetonitrile.

Elution: Isocratic, e.g., 60% A / 40% B. (This must be optimized).
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Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 258 nm.

Injection Volume: 10 µL.

Procedure:

1. Prepare calibration standards and quality control (QC) samples by spiking known

concentrations of the analyte into a blank matrix.

2. Process all samples, standards, and QCs using one of the sample preparation methods

described in Section 4.

3. Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

4. Perform a system suitability test (e.g., five replicate injections of a mid-level standard) to

ensure the system is performing correctly. The relative standard deviation (RSD) of the

peak area should be ≤2%.[5]

5. Inject the processed samples and standards.

6. Construct a calibration curve by plotting the peak area versus concentration for the

standards.

7. Quantify the analyte in the samples by interpolating their peak areas from the calibration

curve.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique that combines the separation capabilities of gas

chromatography with the detection power of mass spectrometry.[6] It is highly suitable for

thermally stable and volatile compounds.

Causality of Method Choices:
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Injection: A split/splitless inlet is used. Splitless mode is preferred for trace analysis to

ensure the entire sample is transferred to the column.

Column: A non-polar or mid-polar capillary column (e.g., HP-5MS) is used, which

separates compounds primarily based on their boiling points and interactions with the

stationary phase.

Derivatization: While not always necessary, derivatization of the amine group (e.g., with a

perfluoroacylating agent) can improve peak shape, thermal stability, and chromatographic

resolution.[7]

Ionization: Electron Ionization (EI) is a standard, robust method that generates

reproducible fragmentation patterns, creating a characteristic mass spectrum for confident

identification.

Protocol: GC-MS Analysis
Instrumentation:

GC system with a split/splitless injector coupled to a Mass Spectrometer (e.g., a single

quadrupole).

Chromatographic & MS Conditions:

Column: HP-5MS (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Inlet Temperature: 250°C.

Injection Mode: Splitless.

Oven Temperature Program: Start at 85°C, hold for 1 min, then ramp at 20°C/min to 300°C

and hold for 5 min.

MS Transfer Line Temp: 280°C.

Ion Source Temp: 230°C.
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Scan mode (e.g., m/z 40-400) for method development and

identification. For quantification, Selected Ion Monitoring (SIM) mode should be used for

enhanced sensitivity, monitoring characteristic ions.

Procedure:

1. Prepare samples, calibration standards, and QCs using the LLE protocol (Section 4.2).

2. Inject 1-2 µL of the reconstituted extract into the GC-MS.

3. Identify the analyte peak based on its retention time and mass spectrum.

4. For quantification, create a calibration curve using the peak area of a characteristic ion

(e.g., the molecular ion or a major fragment ion) versus concentration.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS is the gold standard for quantification in complex biological matrices due to its

exceptional sensitivity and selectivity.[8] The combination of chromatographic separation with

two stages of mass analysis (tandem MS) allows for the detection of analytes at very low

concentrations with minimal interference.[9]

Causality of Method Choices:

Ionization: Electrospray Ionization (ESI) in positive mode is ideal for protonating the basic

amine group of the analyte, forming a stable [M+H]⁺ ion.

Mass Analysis: Multiple Reaction Monitoring (MRM) is the key to selectivity. A specific

precursor ion ([M+H]⁺) is selected in the first quadrupole, fragmented in the collision cell,

and then specific product ions are monitored in the third quadrupole. This highly specific

transition minimizes matrix interference.[10]

Column: A C6-phenyl column has been shown to be effective, offering different selectivity

compared to a C18 due to pi-pi interactions with the analyte's aromatic ring.[4]
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Protocol: LC-MS/MS Analysis
This protocol is based on a validated method for the detection of Methoxyphenamine in urine.

[4]

Instrumentation:

LC system coupled to a triple quadrupole mass spectrometer with an ESI source.

LC Conditions:

Column: Phenomenex Gemini C6-phenyl (e.g., 150 mm x 4.6 mm, 3 µm particle size).[4]

Mobile Phase A: 5 mM ammonium acetate with 0.1% acetic acid in water.[4]

Mobile Phase B: Acetonitrile.[4]

Elution: Isocratic at 90% A.[4]

Flow Rate: 800 µL/min (with a 1:5 post-column split before the MS).[4]

Injection Volume: 5-10 µL.

MS/MS Conditions:

Ionization Mode: ESI Positive.

Ion Source Temperature: 400°C.[4]

MRM Transitions:

Precursor Ion (Q1): m/z 182.1 ([M+H]⁺).

Product Ions (Q3): m/z 149, 121, 91 (Collision energy must be optimized for each

transition).[4]

Collision Gas: Nitrogen.[4]

Procedure:
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1. For urine samples, direct injection after dilution with an internal standard is often possible

due to the high selectivity of the method.[4] For plasma, a PPT (Section 4.1) is

recommended.

2. Prepare calibration standards and QCs in the appropriate blank matrix.

3. Inject the samples and acquire data using the specified MRM transitions.

4. Quantify the analyte using the peak area ratio of the analyte to the internal standard

against the calibration curve.

Performance Characteristics
The following data is based on a validated LC-MS/MS method for doping control analysis.[4]

Parameter Result

Limit of Detection (LOD) 0.7 ng/mL

Intraday Precision (%RSD) 2.5 - 5.8%

Interday Precision (%RSD) 10.8 - 16.2%
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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